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Abstract
Dichloromethylamine (CH₃NCl₂) is a highly reactive N-chloroamine that has been known to

chemists for over a century. This document provides an in-depth technical overview of its

discovery, history, chemical properties, and synthesis. Due to its inherent instability and

hazardous nature, dichloromethylamine has not found widespread application and is primarily

of academic and research interest. This guide summarizes key quantitative data, outlines

experimental considerations for its synthesis based on historical and modern knowledge of N-

chloroamine chemistry, and visually represents its synthesis and decomposition pathways.

Discovery and History
The first synthesis of dichloromethylamine is credited to Koehler in 1879 and was later

described by Bamberger and Renauld in 1895 in the scientific journal Chemische Berichte.[1]

These early investigations laid the groundwork for understanding the chemistry of N-

chloroamines. As a class of compounds, N-chloroamines are characterized by one or more

chlorine atoms attached to a nitrogen atom. They are known for their oxidizing properties and

have been investigated for various applications, including as disinfectants and reagents in

organic synthesis. However, the simple alkyl-N,N-dichloroamines, such as

dichloromethylamine, are notoriously unstable and prone to explosive decomposition, which

has limited their practical use.
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In more recent times, dichloromethylamine has been identified as a disinfection byproduct in

chlorinated swimming pool water, formed from the reaction of chlorine with methylamine

precursors.[2] This has led to renewed interest in its formation and stability in aqueous

environments.

Physicochemical and Toxicological Data
Quantitative data for dichloromethylamine is summarized in the table below. It is important to

note that specific toxicological data, such as an LD50 value, is not readily available for

dichloromethylamine, likely due to its instability. The concept of LD50 (Lethal Dose, 50%)

refers to the dose of a substance that is lethal to 50% of a test population.[3][4][5] The absence

of this data for dichloromethylamine necessitates that it be handled with extreme caution,

assuming a high level of toxicity.

Property Value Source

Molecular Formula CH₃Cl₂N [1]

Molecular Weight 99.95 g/mol [1]

CAS Number 7651-91-4 [1]

Appearance
Yellowish oil (reported

historically)
N/A

Density 1.331 g/cm³ [1]

Boiling Point 61.3 °C at 760 mmHg [1]

Solubility
Soluble in organic solvents,

reacts with water

General N-chloroamine

property

Henry's Law Constant at 25°C Dimensionless: ~0.15 [2]

Synthesis and Reactivity
Historical Synthesis
The original syntheses reported by Koehler (1879) and Bamberger and Renauld (1895)

involved the chlorination of methylamine. While the full detailed experimental protocols from
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these 19th-century publications are not readily accessible, the general approach for preparing

N-chloroamines involves the reaction of an amine with a chlorinating agent, typically a

hypochlorite solution.

General Experimental Protocol for N-Chloroamine
Synthesis
The following is a generalized protocol for the synthesis of dichloromethylamine based on

modern understanding of N-chloroamine chemistry. This procedure should be performed with

extreme caution in a well-ventilated fume hood, behind a blast shield, and with appropriate

personal protective equipment.

Materials:

Methylamine hydrochloride (CH₃NH₂·HCl)

Sodium hypochlorite (NaOCl) solution (e.g., bleach), cooled to 0-5 °C

Sodium bicarbonate (NaHCO₃) for buffering

An appropriate organic solvent for extraction (e.g., dichloromethane, cooled to 0-5 °C)

Anhydrous sodium sulfate (Na₂SO₄) for drying

Ice bath

Magnetic stirrer and stir bar

Separatory funnel

Procedure:

Preparation of Methylamine Solution: An aqueous solution of methylamine is prepared,

typically by dissolving methylamine hydrochloride in water and neutralizing it carefully with a

base like sodium bicarbonate to free the methylamine. The solution should be kept cold in an

ice bath.
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Chlorination: A chilled solution of sodium hypochlorite is added dropwise to the cold, stirring

methylamine solution. The temperature must be strictly maintained between 0 and 5 °C to

minimize decomposition of the product. The molar ratio of sodium hypochlorite to

methylamine should be at least 2:1 to favor the formation of the dichloro-derivative.

Extraction: Once the addition is complete, the reaction mixture is immediately extracted with

a cold organic solvent like dichloromethane. This step should be performed quickly to

minimize the contact time of the dichloromethylamine with the aqueous phase, where it is

unstable.

Drying and Isolation: The organic layer is separated and dried over anhydrous sodium

sulfate. The drying agent is then removed by filtration.

Handling and Storage: Dichloromethylamine is highly unstable and should be used

immediately in solution. It is not recommended to isolate the pure compound by evaporating

the solvent, as this can lead to explosive decomposition.

Reactants

Reaction Workup Product

Methylamine (aq)

Chlorination at 0-5 °C

Sodium Hypochlorite (aq)

Extraction with cold organic solvent Drying of organic phase Dichloromethylamine in solution

Click to download full resolution via product page

Synthesis Workflow for Dichloromethylamine.

Decomposition
Dichloromethylamine is known to be highly unstable and can decompose explosively,

particularly when heated or in its pure form. The decomposition is reported to yield hydrogen

cyanide (HCN) and hydrogen chloride (HCl). This decomposition pathway underscores the

significant hazards associated with this compound.
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The decomposition can be represented by the following reaction:

CH₃NCl₂ → HCN + 2 HCl

This reaction is highly exothermic and can be initiated by heat, shock, or friction.

Dichloromethylamine (CH₃NCl₂) Decomposition (Explosive)

Hydrogen Cyanide (HCN)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Decomposition Pathway of Dichloromethylamine.

Biological Activity and Applications
There are no known therapeutic or widespread industrial applications for

dichloromethylamine. Its high reactivity and instability make it unsuitable for most practical

purposes. Its primary relevance in a biological context is as a potential toxic byproduct of water

disinfection. N-chloroamines, in general, can exhibit antimicrobial properties due to their ability

to act as oxidizing and chlorinating agents, but the instability of dichloromethylamine
precludes its use in this capacity. No specific biological signaling pathways have been identified

for dichloromethylamine.

Safety and Handling
Dichloromethylamine is a hazardous and unstable compound that should only be handled by

experienced chemists under strict safety protocols.

Explosion Hazard: It is reported to be explosive, especially in concentrated or pure form. It

should always be handled in dilute solution.

Toxicity: The decomposition products, hydrogen cyanide and hydrogen chloride, are highly

toxic and corrosive gases.
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Personal Protective Equipment (PPE): A lab coat, chemical safety goggles, and appropriate

chemical-resistant gloves are mandatory. All manipulations should be conducted in a fume

hood with a blast shield.

Storage: Dichloromethylamine should not be stored. It should be prepared fresh and used

immediately.

Conclusion
Dichloromethylamine is a historically significant but practically limited N-chloroamine. Its

discovery in the late 19th century contributed to the early understanding of this class of

compounds. However, its inherent instability and hazardous nature, particularly its propensity

for explosive decomposition, have prevented its use in any mainstream applications. For

researchers and scientists, dichloromethylamine serves as a case study in the chemistry of

highly reactive small molecules and highlights the importance of safety considerations in

chemical synthesis and handling. Any work with this compound should be approached with

extreme caution and a thorough understanding of its potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dichloromethylamine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213824#discovery-and-history-of-
dichloromethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/product/b1213824#discovery-and-history-of-dichloromethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

